2-[(4-Ethylbenzyl)amino]-2-oxoethyl 4-methylbenzoate

• IUPAC Name: [2-[(4-ethylphenyl)methylamino]-2-oxoethyl] 4-methylbenzoate
• InChI: InChI=1S/C19H21NO3/c1-3-15-6-8-16(9-7-15)12-20-18(21)13-23-19(22)17-10-4-14(2)5-11-17/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: HPVJXFGWCAMAJM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(=O)COC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

2-[(4-Ethylbenzyl)amino]-2-oxoethyl 4-methylbenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential use in various applications.

Scientific Research Applications

Synthesis and Chemical Properties
The chemical compound 2-[(4-Ethylbenzyl)amino]-2-oxoethyl 4-methylbenzoate has seen various applications in scientific research, particularly in the synthesis and characterization of novel compounds. For instance, derivatives of similar complex molecules have been synthesized for their potential use in medicinal chemistry and material science. One example includes the creation of exchange resins with selectivity for removing contaminants like chromate from water, highlighting the application of these compounds in environmental science (Heininger & Meloan, 1992). Additionally, the direct oxidative coupling of similar aromatic acids with internal alkynes, facilitated by a rhodium/copper catalyst system, has been explored to synthesize isocoumarin derivatives, some of which exhibit solid-state fluorescence (Shimizu, Hirano, Satoh, & Miura, 2009).

Crystal and Molecular Structure Analysis
The study of molecular structures of related compounds, such as ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, through methods like X-ray diffraction, provides insights into their geometric configurations, which are crucial for understanding their chemical reactivity and interaction with biological targets. This type of research contributes significantly to the design of compounds with specific properties, including potential antimicrobial activity (Kariyappa, Shivalingegowda, Achutha, & Krishnappagowda, 2016).

Environmental and Biological Applications
Compounds with structural similarities to this compound have been investigated for their environmental behavior and potential biological activities. For instance, studies on the environmental behavior of UV filters, including analyses of their transformation products and photocatalytic profiles, shed light on their fate in natural water bodies and their ecological impact (Li et al., 2017).

Novel Synthetic Methods and Pharmacological Investigations
Research has also focused on developing novel synthetic methods for related compounds, enhancing the efficiency and applicability of these chemicals in various fields. This includes the synthesis of aromatic polyimides for material science applications and the exploration of their pharmacological properties, such as anticoccidial activity, which has implications for drug development and veterinary medicine (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).